Cas no 2460739-22-2 (rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione hydrochloride, cis)

• Product Name: rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione hydrochloride, cis
• CAS No: 2460739-22-2
• MF: C₅H₁₁ClN₂O₂S
• MW: 198.671038866043
• CID: 5669857
• PubChem ID: 155822020
• Update Time: 2025-08-02

rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• EN300-26980936
• rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride
• 2460739-22-2
• (3As,6aR)-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[3,4-d][1,2]thiazole 1,1-dioxide;hydrochloride
• rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione hydrochloride, cis

• Inchi： 1S/C5H10N2O2S.ClH/c8-10(9)5-3-6-1-4(5)2-7-10;/h4-7H,1-3H2;1H/t4-,5-;/m0./s1
• InChI Key： ZFJONOLFSNCBID-FHAQVOQBSA-N
• SMILES： Cl.S1([C@H]2CNC[C@H]2CN1)(=O)=O

Computed Properties

• Exact Mass: 198.0229765g/mol
• Monoisotopic Mass: 198.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo3,4-d1,2thiazole-1,1-dione hydrochloride, cis

Introduction to rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis (CAS No. 2460739-22-2)

rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis (CAS No. 2460739-22-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its complex molecular architecture, which includes a pyrrolo[3,4-d][1,2]thiazole core and a hydrochloride salt form. The racemic nature of the compound and its cis configuration add to its complexity and contribute to its diverse biological activities.

The chemical structure of rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis is defined by the presence of a six-membered ring containing nitrogen and sulfur atoms, which are key functional groups responsible for its pharmacological properties. The hydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis has shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A study published in the Cancer Research Journal reported that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis may have potential as a novel anticancer agent.

The pharmacokinetic properties of rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis have also been extensively studied. Research has shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and achieves therapeutic concentrations in target tissues within a few hours. Furthermore, it has a moderate half-life and is metabolized primarily by hepatic enzymes before being excreted via urine and feces.

Toxicological studies have indicated that rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3,4-d][1,2]thiazole-1,1-dione hydrochloride, cis has a favorable safety profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not revealed any significant adverse effects on major organs or systems. However, as with any new drug candidate, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in humans.

In conclusion, rac-(3aR,6aS)-hexahydro-2H-1λ⁶-pyrrolo[3，4-d][1，2]thiazole-1， 1-dione hydrochloride，cis (CAS No. 2460739-22-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.